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Compound of Interest

Compound Name: Terephthalic acid, lithium salt

CAS No.: 28313-49-7

Cat. No.: B12657805

Get Quote

Introduction & Mechanism
Dilithium terephthalate (Li

TP) is a promising organic anode material for Li-ion batteries due to its sustainability, safety
(operating potential ~0.8 V vs. Li/Li

), and fast kinetics. Unlike intercalation-based graphite, Li

TP operates via a conversion mechanism involving the reversible lithiation of carbonyl groups.

Core Redox Mechanism
The redox activity centers on the two carboxylate groups attached to the benzene ring. During

lithiation (discharge), the carbonyl oxygens (

) accept electrons and Li

ions to form lithium enolates (

).
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Theoretical Capacity: ~301 mAh/g (based on 2 e

transfer per formula unit).

Operating Potential: ~0.8 V vs. Li/Li

(Safe from Li plating).

Critical Challenges & Solutions
Challenge Mechanistic Cause Engineered Solution

Low Conductivity
Organic molecular crystals are

electrically insulating.

High conductive carbon ratio

(>20%) & Carbon Nanotube

(CNT) doping.

Dissolution

Li

TP is slightly soluble in

carbonate electrolytes.

Use of Sodium Alginate (SA)

binder (water-based) instead

of PVDF; Atomic Layer

Deposition (ALD) surface

protection.

Protocol: Material Synthesis
Objective: Synthesize high-purity crystalline Li

TP via acid-base neutralization.

Reagents
Terephthalic Acid (TPA) (>99%)

Lithium Hydroxide Monohydrate (LiOH·H

O)

Ethanol (Absolute) & Deionized Water (DI H

O)

Step-by-Step Workflow
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Stoichiometric Mixing: Dissolve 10 mmol TPA in 40 mL of Ethanol/Water (1:1 v/v) mixture.

Neutralization: Slowly add 20.5 mmol LiOH·H

O (2.5% excess to ensure full lithiation) dissolved in 10 mL DI water.

Reaction: Stir vigorously at 60°C for 12 hours. The solution should become clear, then form a

white precipitate as solvent evaporates.

Precipitation: Pour the mixture into 200 mL of cold acetone to crash out the product.

Filtration & Washing: Vacuum filter the white powder. Wash 3x with ethanol to remove

residual LiOH.

Drying (Critical): Dry in a vacuum oven at 150°C for 12 hours.

Note: Li

TP is hygroscopic. Insufficient drying leads to side reactions with LiPF

.

Protocol: Electrode Fabrication
Objective: Create a mechanically robust, conductive electrode using an aqueous binder

system.

Rationale for Binder Selection
Do NOT use PVDF/NMP. PVDF requires NMP solvent, which can partially dissolve organic

active materials. Furthermore, PVDF interacts weakly with Li

TP. Use Sodium Alginate (SA) / Water. SA forms strong hydrogen bonds with the carboxylate
groups of Li

TP, maintaining electrode integrity during volume expansion.

Slurry Formulation
Active Material: Li
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TP (60 wt%)

Conductive Additive: Super P Carbon (30 wt%)

Optimization: Replace 5% Super P with MWCNTs for long-range conductivity.

Binder: Sodium Alginate (10 wt%)

Solvent: DI Water

Coating Procedure[1][2][3][4][5][6][7]
Binder Dissolution: Dissolve SA in DI water to form a 2 wt% clear viscous solution.

Dry Mixing: Pestle grind Li

TP and Super P for 15 mins to ensure intimate contact.

Slurry Mixing: Add dry mix to SA solution. Planetary ball mill (or high-shear mix) at 800 rpm

for 30 mins.

Target Viscosity: ~2000–3000 cP (Honey-like consistency).

Casting: Doctor blade coat onto Copper Foil.

Wet Thickness: 100–150

m.

Drying:

Step 1: Air dry at ambient temperature for 2 hours (prevents cracking).

Step 2: Vacuum dry at 100°C for 12 hours.

Calendering: Press electrode to reduce porosity to ~35%.

Electrochemical Characterization
Objective: Validate performance in a CR2032 Coin Cell configuration.
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Cell Assembly (Argon Glovebox)
Anode: Li

TP punched disc (12 mm).

Counter Electrode: Li Metal chip (15 mm).

Separator: Celgard 2400 (PP) or Glass Fiber (GF/D) for better wetting.

Electrolyte: 1.0 M LiPF

in EC:DMC (1:1 v/v).

Enhancement: Add 5% Fluoroethylene Carbonate (FEC) to stabilize the SEI.

Testing Protocols
Test Parameters Purpose

Galvanostatic Cycling (GCD)

Voltage: 0.5 V – 2.0 VCurrent:

0.1 C (Formation), 1 C

(Cycling)

Determine capacity and

retention.

Cyclic Voltammetry (CV)
Scan Rate: 0.1 mV/sRange:

0.5 V – 2.5 V

Identify redox peaks (Ox:

~0.9V, Red: ~0.7V).

EIS
Freq: 100 kHz – 10

mHzAmplitude: 5 mV

Analyze Charge Transfer

Resistance (

).

Visualizations
Diagram 1: Synthesis & Fabrication Workflow
This diagram illustrates the critical path from raw reagents to the final coin cell, highlighting the

aqueous processing route.
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Caption: Workflow for Li2TP synthesis and aqueous electrode processing using Sodium

Alginate binder.

Diagram 2: Redox Mechanism
This diagram details the two-electron transfer mechanism that governs the energy storage

capability of Li

TP.

Redox Reaction (0.8 V vs Li/Li+)

Li2TP (Discharged State)
C8H4Li2O4

+ 2 Li+  +  2 e-

Li4TP (Lithiated State)
C8H4Li4O4

(Lithium Enolate)

Lithiation (Charge)

Delithiation (Discharge)
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Caption: Reversible two-electron redox mechanism transforming Li2TP carbonyls to lithium

enolates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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